Cas no 63557-00-6 (5-Benzoxazolecarboxylic acid, 2-(4-methylphenyl)-, phenyl ester)

• Product Name: 5-Benzoxazolecarboxylic acid, 2-(4-methylphenyl)-, phenyl ester
• CAS No: 63557-00-6
• MF: C₂₁H₁₅NO₃
• MW: 329.348705530167
• CID: 390041
• PubChem ID: 127257657
• Update Time: 2025-04-19

5-Benzoxazolecarboxylic acid, 2-(4-methylphenyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarboxylic acid, 2-(4-methylphenyl)-, phenyl ester
• phenyl 2-(4-methylphenyl)-1,3-benzoxazole-5-carboxylate
• 63557-00-6
• 4'-Methyl-[1,1'-biphenyl]-2-yl benzo[d]oxazole-5-carboxylate

• Inchi： 1S/C21H15NO3/c1-14-6-8-15(9-7-14)17-4-2-3-5-19(17)25-21(23)16-10-11-20-18(12-16)22-13-24-20/h2-13H,1H3
• InChI Key： QXJBXQXSRHJSTN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)N=CO2)=O)C1=CC=CC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 329.10519334g/mol
• Monoisotopic Mass: 329.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52.3Ų